![molecular formula C21H31NSi B2530456 4-[(tert-Butyldimethylsilyl)(phenyl)methyl]-N,N-dimethylaniline CAS No. 162088-03-1](/img/structure/B2530456.png)
4-[(tert-Butyldimethylsilyl)(phenyl)methyl]-N,N-dimethylaniline
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Overview
Description
Tert-butyldimethylsilyl (TBDMS) is a protecting group used in organic synthesis. It is used to protect hydroxyl groups from reacting during a chemical reaction . The TBDMS group can react with hydroxyl groups under mild conditions to form the corresponding silyl ethers .
Synthesis Analysis
The synthesis of TBDMS-protected compounds typically involves the reaction of the alcohol with tert-butyldimethylsilyl chloride (TBDMS-Cl) in the presence of a base . The reaction proceeds via the formation of a very reactive silylating agent .Molecular Structure Analysis
The molecular structure of TBDMS-protected compounds includes a silicon atom bonded to a tert-butyl group and two methyl groups . The oxygen of the hydroxyl group is bonded to the silicon atom, forming a silyl ether .Chemical Reactions Analysis
TBDMS-protected compounds can be deprotected (i.e., the TBDMS group can be removed) using tetra-n-butylammonium fluoride (TBAF) in THF at 25°C . The reaction involves nucleophilic attack by the small fluoride anion, leading to a pentavalent silicon center .Physical And Chemical Properties Analysis
The physical and chemical properties of TBDMS-protected compounds can vary depending on the specific compound. For example, 4-[(tert-butyldimethylsilyl)oxy]benzaldehyde has a molecular weight of 236.38, a refractive index of 1.5110, and a boiling point of 224-226 °C .Mechanism of Action
The mechanism of action of TBDMS-protected compounds in a reaction depends on the specific reaction. In general, the TBDMS group protects the hydroxyl group from reacting. When the protected compound is treated with TBAF, the fluoride ion acts as a nucleophile, attacking the silicon atom and removing the TBDMS group .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[[tert-butyl(dimethyl)silyl]-phenylmethyl]-N,N-dimethylaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31NSi/c1-21(2,3)23(6,7)20(17-11-9-8-10-12-17)18-13-15-19(16-14-18)22(4)5/h8-16,20H,1-7H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDGYDFQZIQRXKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)C(C1=CC=CC=C1)C2=CC=C(C=C2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31NSi |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(tert-Butyldimethylsilyl)(phenyl)methyl]-N,N-dimethylaniline |
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